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Compound of Interest

Compound Name: 4-Amino-2,5-dichlorophenol

Cat. No.: B1313016 Get Quote

CAS Number: 50392-39-7

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals working with 4-Amino-2,5-dichlorophenol. It covers the

core physicochemical properties, synthesis protocols, key applications, and safety information

for this versatile chemical intermediate.

Physicochemical Properties
4-Amino-2,5-dichlorophenol is a yellow to brown crystalline solid.[1][2] Its fundamental

properties are summarized in the table below. There are noted discrepancies in the literature

regarding its molecular weight and melting point, which may be attributable to different

experimental conditions or sample purities.
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Property Value Source(s)

Molecular Formula C₆H₅Cl₂NO [1][2][3]

Molecular Weight
178.01 g/mol 178.02 g/mol

190.02 g/mol
[3] [2][4] [1]

Melting Point 102-105 °C 178-179 °C [1] [2]

Boiling Point 296 °C [2]

Density 1.560 g/cm³ [2]

Flash Point 133 °C [2]

Vapor Pressure 0.001 mmHg at 25°C [2]

pKa 7.81 ± 0.23 (Predicted) [2]

Appearance

Yellow crystalline solid Bright

yellow solid Gray to Yellow to

Brown Solid

[1] [2]

Solubility

Low water solubility (~15 mg/L

at 25°C); Soluble in polar

organic solvents like alcohol,

ether, and acetic acid.

[1][2]

Storage

Store in a cool, dry, dark place

in a tightly sealed container

under an inert atmosphere.[1]

[2]

Synthesis Protocol
The primary method for the preparation of 4-Amino-2,5-dichlorophenol involves the

demethylation of 2,5-dichloro-4-aminoanisole.[2][4]

Experimental Protocol: Synthesis from 2,5-dichloro-4-
aminoanisole
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Reaction Setup: In a suitable reaction vessel, charge 2,5-dichloro-4-aminoanisole (also

known as 2,5-dichloro-4-aminobenzene ether) as the starting material.[2][4]

Reagent Addition: Add hydriodic acid to the vessel.

Heating: Heat the reaction mixture for approximately 5 hours.[2][4]

Cooling and Filtration: After the heating period, cool the mixture and collect the resulting solid

by filtration.[2][4]

Purification (Step 1): Dissolve the filtered solid in an aqueous solution of sodium sulfite

(Na₂SO₂) to neutralize and remove any residual hydriodic acid.[2][4]

Precipitation: Add ammonia water to the solution to precipitate the crude 4-Amino-2,5-
dichlorophenol.[2][4]

Final Filtration: Filter the precipitate to isolate the final product.[2][4]

Drying: Dry the product under appropriate conditions (e.g., in a vacuum oven).

Synthesis of 4-Amino-2,5-dichlorophenol

2,5-dichloro-4-aminoanisole

+ Hydriodic Acid
(Heat, 5h)

4-Amino-2,5-dichlorophenol

Click to download full resolution via product page

Caption: Synthesis pathway of 4-Amino-2,5-dichlorophenol.
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Key Applications in Research and Development
4-Amino-2,5-dichlorophenol's unique structure, featuring amino, hydroxyl, and chloro

functional groups, makes it a valuable building block in various scientific fields.

Agrochemicals: It is a key intermediate in the synthesis of the insecticide lufenuron and

various antifungal agents used for crop protection.[1][2][4] The dichlorophenolic group

contributes essential lipophilicity for fungicidal activity.[1]

Medicinal Chemistry: In drug development, this compound is utilized in the synthesis of anti-

inflammatory agents, where its functional groups are crucial for receptor interactions.[1]

Fluorescent Probes: It serves as a building block for creating fluorescent probes designed for

the detection of specific metal ions in biological systems.[1]

Chemosensors: The electron-deficient aromatic system of 4-Amino-2,5-dichlorophenol
allows it to be used in developing novel chemosensors for detecting explosives like

nitroaromatics through visible color changes.[1]

Materials Science: Its electronic properties are leveraged in the synthesis of organic

semiconductors for applications in field-effect transistors, where it aids in forming ordered

molecular assemblies that enhance charge transport.[1]

Safety and Handling
4-Amino-2,5-dichlorophenol is a hazardous chemical that requires careful handling. The GHS

classifications indicate it is harmful if swallowed or inhaled and causes skin and eye irritation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1313016?utm_src=pdf-body
https://www.chemshuttle.com/4-amino-2-5-dichlorophenol.html
https://www.chembk.com/en/chem/4-Amino-2,5-dichlorophenol
https://www.echemi.com/products/pd180521131382-4-amino-2-5-dichlorophenol.html
https://www.chemshuttle.com/4-amino-2-5-dichlorophenol.html
https://www.chemshuttle.com/4-amino-2-5-dichlorophenol.html
https://www.chemshuttle.com/4-amino-2-5-dichlorophenol.html
https://www.benchchem.com/product/b1313016?utm_src=pdf-body
https://www.chemshuttle.com/4-amino-2-5-dichlorophenol.html
https://www.chemshuttle.com/4-amino-2-5-dichlorophenol.html
https://www.benchchem.com/product/b1313016?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Type GHS Classification Source(s)

Acute Toxicity, Oral H302: Harmful if swallowed

Skin Corrosion/Irritation H315: Causes skin irritation

Eye Damage/Irritation
H319: Causes serious eye

irritation Category 3 Eye Irritant
[1]

Acute Toxicity, Inhalation H332: Harmful if inhaled

Specific Target Organ Toxicity
H335: May cause respiratory

irritation

Precautionary Measures:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[1]

Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash skin thoroughly after

handling.

First Aid (Eyes): In case of eye contact, rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to do so. Continue rinsing.

First Aid (Skin): If on skin, wash with plenty of water. If skin irritation occurs, seek medical

attention.

Spills: Sweep up spilled material and place it into a suitable container for disposal. Avoid

generating dust.

Note: The toxicological properties of this substance have not been fully investigated. Data for

the related isomer, 4-Amino-2,6-dichlorophenol, also indicates it is irritating to the eyes,

respiratory system, and skin, reinforcing the need for caution when handling dichlorinated

aminophenols.[5]
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General Post-Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-amino-2,5-dichlorophenol; CAS No.: 50392-39-7 [chemshuttle.com]

2. chembk.com [chembk.com]

3. 4-Amino-2,5-dichlorophenol | C6H5Cl2NO | CID 9794025 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. echemi.com [echemi.com]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [4-Amino-2,5-dichlorophenol: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313016#4-amino-2-5-dichlorophenol-cas-number-
50392-39-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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